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Compound Focus: N-Desethyl amodiaquine dihydrochloride

CAS No.: 79049-30-2

Cat. No.: S904130

Chemical Profile & Storage Fundamentals

N-Desethyl Amodiaquine Dihydrochloride is the major bioactive metabolite of the anti-malarial drug

Amodiaquine [1] [2] [3]. Ensuring its stability is critical for obtaining reliable research results.

The table below summarizes the core storage information:

Property Specification

CAS Number 79049-30-2 [1] [2]

Molecular Formula C1sH1sCIN3O « 2HCI [1] [2]

Form Solid powder [2]

Recommended Long-Term Storage -20°C or -80°C, sealed, protected from moisture [2]

Detailed Storage Conditions & Handling

Adhering to these specific conditions is essential for maintaining the compound's integrity.
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e Solid Powder Storage:

o -20°C: Stable for at least 3 years [2].

o -80°C: Recommended for long-term storage of up to 6 months [2].

o 4°C: Can be stored for 2 years, though long-term storage at -20°C or below is preferred [2].

o Critical Note: The product must be stored in a sealed and protected environment to avoid
exposure to moisture [2].

¢ Solution Storage:

o Prepared stock or working solutions should be stored at -80°C for up to 6 months or -20°C for
1 month [2].

o To prevent product inactivation, it is advised to aliquot the solution to avoid repeated freeze-
thaw cycles [2].

e Shipping & Short-Term Handling:

o The compound is stable at ambient temperature for a few days during ordinary shipping [2].

Troubleshooting Common Storage & Usage Issues

Here are solutions to frequently encountered problems in the laboratory.

Issue Possible Cause Solution

Unexpected Solvent evaporation; Check storage container seal. Warm to room

Precipitation temperature fluctuation; temperature and vortex. Confirm solvent
incorrect solvent. compatibility (see solubility table).

Loss of Activity  Repeated freeze-thaw cycles; Prepare single-use aliquots. Ensure desiccant in
exposure to moisture; storage storage environment. Verify storage at
temperature too high. recommended temperature.

Low Recovery Inefficient extraction; matrix Optimize supported liquid extraction per

in SLE+ effects. published methods; use isotope-labeled internal

standard (e.g., N-Desethyl amodiaquine-d5) [4]
[5].
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Experimental Protocols: From Storage to Analysis

This section outlines methodologies for handling and analyzing the compound, based on validated

procedures.

1. Sample Preparation & Supported Liquid Extraction (SLE) This high-throughput method is ideal for

processing plasma samples from pharmacokinetic studies [4].

e Materials: Plasma samples, N-Desethyl Amodiaquine reference standard, stable isotope-labeled
internal standard (e.g., Desethylamodiaquine-D5), acetonitrile, methanol, ammonium hydroxide,
supported liquid extraction (SLE+) plates [4].

e Procedure:

[e]

o

[e]

Aliquot 100 pL of plasma into a 96-well plate.

Add the internal standard solution.

Load the mixture onto the SLE plate.

Equilibrate the plate, then elute the analytes using a solvent like ethyl acetate or a mixture of
organic solvents.

Evaporate the eluent to dryness under a gentle stream of nitrogen.

Reconstitute the dry residue with a mobile phase-compatible solvent (e.g., acetonitrile and
water mixture) for LC-MS/MS analysis [4].

2. Solubility & Stock Solution Preparation Understanding solubility is key to preparing valid stock

solutions.

¢ Solubility Data:

[e]

o

Hz0: ~100 mg/mL (~249.54 mM) [2].
DMSO: ~62.5 mg/mL (~155.97 mM) [2].

¢ Preparation of a 10 mM Stock Solution in DMSO:

[e]

Calculate the mass needed. For 1 mL of solution, you require 4.00 mg (Molecular Weight:
400.73 g/mol).

Weigh 4.00 mg of N-Desethyl Amodiaquine Dihydrochloride.

Transfer the compound to a volumetric vial.

Add 1 mL of DMSO and mix thoroughly (vortex or sonicate if necessary) to dissolve.
Immediately aliquot into smaller, single-use vials and store at -80°C [2].

The workflow from solid storage to experimental analysis can be visualized as follows:
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Key Takeaways for Researchers

e Moisture is the Enemy: The most critical factor is protecting the compound from moisture by
ensuring it is always stored in a sealed environment [2].

e Aliquot to Preserve Integrity: To maintain stability and activity, avoid repeated freeze-thaw cycles of
solution-based stocks by preparing single-use aliquots [2].

e Validate with Controls: For quantitative bioanalysis, use isotope-labeled internal standards (e.g., N-
Desethyl amodiaquine-d5) to account for any potential variability or degradation during sample
processing [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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